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Compound of Interest

Compound Name: PHTPP-1304

Cat. No.: B15613947 Get Quote

Application Notes and Protocols: PHTPP-1304
For Researchers, Scientists, and Drug Development
Professionals
Introduction

PHTPP-1304 is a potent and specific autophagy-targeting chimera (AUTOTAC) designed for

the targeted degradation of Estrogen Receptor β (ERβ).[1][2] Unlike traditional inhibitors,

PHTPP-1304 facilitates the removal of the entire ERβ protein through the cellular autophagy

pathway, offering a powerful tool for studying the roles of ERβ in various physiological and

pathological processes, particularly in cancer research.[1] This document provides detailed

protocols for the solubilization of PHTPP-1304 and the preparation of stock solutions for in vitro

studies.

Physicochemical Properties
Property Value

Molecular Formula C₅₁H₅₀F₆N₄O₇

Molecular Weight 944.96 g/mol

Appearance Light yellow to yellow solid

CAS Number 2410081-60-4
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PHTPP-1304 Solubility
The solubility of PHTPP-1304 is critical for the design and reproducibility of experiments. It is

recommended to use fresh, anhydrous dimethyl sulfoxide (DMSO) for the preparation of stock

solutions, as hygroscopic DMSO can negatively impact solubility.[1]

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 110 116.41
Ultrasonic treatment is

recommended.[1]

Preparation of PHTPP-1304 Stock Solutions
Accurate preparation of stock solutions is essential for obtaining reliable and consistent

experimental results. The following table provides the required volumes of DMSO to prepare

stock solutions of common concentrations.

Desired
Concentration

Mass of PHTPP-
1304 (1 mg)

Mass of PHTPP-
1304 (5 mg)

Mass of PHTPP-
1304 (10 mg)

1 mM 1.0582 mL 5.2912 mL 10.5825 mL

5 mM 0.2116 mL 1.0582 mL 2.1165 mL

10 mM 0.1058 mL 0.5291 mL 1.0582 mL

Experimental Protocol: Preparation of a 10 mM
PHTPP-1304 Stock Solution in DMSO
Materials:

PHTPP-1304 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial
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Calibrated micropipettes

Vortex mixer

Water bath sonicator

Procedure:

Weighing: Accurately weigh the desired amount of PHTPP-1304 (e.g., 1 mg) and transfer it

to a sterile vial.

Solvent Addition: Based on the desired final concentration, add the calculated volume of

anhydrous DMSO. For 1 mg of PHTPP-1304 to make a 10 mM stock solution, add 0.1058

mL of DMSO.

Dissolution:

Vortex the solution vigorously for 30-60 seconds to facilitate initial dissolution.

If the solid is not fully dissolved, place the vial in a water bath sonicator and sonicate for 5-

10 minutes.[1] Visually inspect the solution to ensure no particulates are present.

Aliquoting: Once a clear solution is obtained, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Storage: Store the aliquots as recommended below.

Storage and Stability of Stock Solutions
Proper storage is crucial to maintain the stability and activity of PHTPP-1304.

Solid Form: Store at 4°C, protected from light and under a nitrogen atmosphere.[1]

Stock Solutions in DMSO:

For long-term storage, store aliquots at -80°C for up to 6 months.[1]

For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1]
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Always protect stock solutions from light.[1]

Visualized Experimental Workflow and Signaling
Pathway

PHTPP-1304 Stock Solution Preparation

1. Weigh PHTPP-1304

2. Add Anhydrous DMSO

3. Vortex

4. Sonicate (if needed)

Check for full dissolution

5. Aliquot

Ensure clear solution

6. Store at -80°C
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Caption: Workflow for PHTPP-1304 stock solution preparation.
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PHTPP-1304 Mechanism of Action

PHTPP-1304
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Caption: PHTPP-1304 induces ERβ degradation via autophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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